2-[(3,4-diethoxyphenyl)acetyl]-N-(2-ethylphenyl)hydrazinecarbothioamide

• IUPAC Name: 1-[[2-(3,4-diethoxyphenyl)acetyl]amino]-3-(2-ethylphenyl)thiourea
• InChI: InChI=1S/C21H27N3O3S/c1-4-16-9-7-8-10-17(16)22-21(28)24-23-20(25)14-15-11-12-18(26-5-2)19(13-15)27-6-3/h7-13H,4-6,14H2,1-3H3,(H,23,25)(H2,22,24,28)
• InChI Key: AFPNHAQQTXPYJZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=S)NNC(=O)CC2=CC(=C(C=C2)OCC)OCC
• Molecular Formula: C21H27N3O3S
• Molecular Weight: 401.5 g/mol

Description

2-[(3,4-diethoxyphenyl)acetyl]-N-(2-ethylphenyl)hydrazinecarbothioamide, commonly known as DEAET, is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. DEAET is a hydrazine derivative that has been shown to possess promising anticancer, antidiabetic, and anti-inflammatory properties.

Mechanism of Action

The exact mechanism of action of DEAET is not fully understood. However, studies have suggested that it works by inhibiting the activity of certain enzymes and proteins involved in cell growth and proliferation. It also induces oxidative stress in cancer cells, leading to their death.
Biochemical and Physiological Effects:
DEAET has been shown to have a range of biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells, as well as inhibit angiogenesis, the process by which new blood vessels are formed. DEAET has also been shown to reduce blood glucose levels in diabetic rats and to have anti-inflammatory effects in animal models of inflammation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DEAET in lab experiments is its relatively low toxicity compared to other anticancer agents. It is also easy to synthesize and can be obtained in high yields. However, one of the limitations of using DEAET is its poor solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on DEAET. One area of interest is its use in combination with other anticancer agents to enhance its effectiveness. Another area of research is the development of more water-soluble derivatives of DEAET to improve its bioavailability. Additionally, further studies are needed to fully understand the mechanism of action of DEAET and its potential applications in the treatment of various diseases.
Conclusion:
In conclusion, DEAET is a promising compound with potential therapeutic applications in the treatment of cancer, diabetes, and inflammatory diseases. Its mechanism of action is not fully understood, but it has been shown to induce apoptosis in cancer cells and to have antidiabetic and anti-inflammatory properties. Despite its advantages, DEAET has some limitations, including its poor solubility in water. Future research on DEAET should focus on its use in combination with other anticancer agents, the development of more water-soluble derivatives, and further understanding of its mechanism of action.

Scientific Research Applications

DEAET has been extensively studied for its potential therapeutic applications. One of the most promising areas of research is its use as an anticancer agent. Studies have shown that DEAET inhibits the growth of various cancer cell lines, including breast, lung, and liver cancer cells. It does so by inducing apoptosis, or programmed cell death, in cancer cells. DEAET has also been shown to have antidiabetic and anti-inflammatory properties, making it a potential candidate for the treatment of diabetes and inflammatory diseases.